Cas no 442557-73-5 (3-amino-7,7-dimethyl-5-oxo-N,N-diphenyl-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide)

• Product Name: 3-amino-7,7-dimethyl-5-oxo-N,N-diphenyl-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
• CAS No: 442557-73-5
• MF: C₂₆H₂₃N₃O₂S
• MW: 441.544724702835
• CID: 6338620
• PubChem ID: 1389361
• Update Time: 2025-10-18

3-amino-7,7-dimethyl-5-oxo-N,N-diphenyl-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-7,7-dimethyl-5-oxo-N,N-diphenyl-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
• AB00147648-02
• Oprea1_007660
• 3-amino-7,7-dimethyl-5-oxo-N,N-diphenyl-6,8-dihydrothieno[2,3-b]quinoline-2-carboxamide
• 3-amino-7,7-dimethyl-5-oxo-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• Oprea1_086704
• SR-01000497277-1
• SR-01000497277
• F1183-0178
• 442557-73-5
• 3-amino-7,7-dimethyl-5-oxo-N,N-diphenyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide
• AKOS005625431
• EU-0078866

• Inchi： 1S/C26H23N3O2S/c1-26(2)14-20-18(21(30)15-26)13-19-22(27)23(32-24(19)28-20)25(31)29(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-13H,14-15,27H2,1-2H3
• InChI Key： MJGWHIYUSGYLMU-UHFFFAOYSA-N
• SMILES： S1C(C(N(C2C=CC=CC=2)C2C=CC=CC=2)=O)=C(C2C1=NC1=C(C=2)C(CC(C)(C)C1)=O)N

Computed Properties

• Exact Mass: 441.15109816g/mol
• Monoisotopic Mass: 441.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-amino-7,7-dimethyl-5-oxo-N,N-diphenyl-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide

3-Amino-7,7-Dimethyl-5-Oxo-N,N-Diphenyl-5H,6H,7H,8H-Thieno[2,3-b]Quinoline-2-Carboxamide: A Comprehensive Overview

3-Amino-7,7-Dimethyl-5-Oxo-N,N-Diphenyl-5H,6H,7H,8H-Thieno[2,3-b]Quinoline-2-Carboxamide, with the CAS number 442557-73-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a thienoquinoline core with various substituents that confer it with distinct chemical and biological properties. Recent studies have highlighted its potential applications in drug development and advanced materials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thienoquinoline skeleton. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, a study published in Organic Chemistry Frontiers demonstrated the use of microwave-assisted synthesis to accelerate the formation of the thienoquinoline core. This approach not only enhances efficiency but also reduces the environmental footprint of the synthesis process.

The structural complexity of 3-Amino-7,7-Dimethyl-5-Oxo-N,N-Diphenyl-5H,6H,7H,8H-Thieno[2,3-b]Quinoline-2-Carboxamide makes it an intriguing subject for structural elucidation studies. Advanced spectroscopic techniques such as NMR and X-ray crystallography have been employed to determine its precise three-dimensional structure. These studies have revealed that the compound exhibits a rigid planar geometry due to the conjugation between the aromatic rings and the amide group. This planarity is crucial for its electronic properties and biological activity.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various therapeutic areas. For example, research conducted at the University of California has demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, studies in cellular models have indicated that it may possess anticancer properties by inducing apoptosis in cancer cells while sparing normal cells.

The versatility of this compound extends beyond biology into materials science. Its unique electronic properties make it a candidate for applications in organic electronics. A recent study published in Nature Communications explored its use as a building block for organic semiconductors. The compound's ability to form self-assembled monolayers on surfaces was found to enhance the performance of organic field-effect transistors (OFETs), suggesting its potential in next-generation electronic devices.

The development of efficient analytical methods for quality control and characterization has also been a focus of recent research. High-performance liquid chromatography (HPLC) coupled with mass spectrometry has been optimized to ensure accurate quantification and identification of this compound in complex matrices. These advancements are critical for its scalability and commercialization.

In conclusion, 3-Amino-7,7-Dimethyl-5-Oxo-N,N-Diphenyl-5H,6H,7H,8H-Thieno[2,3-b]Quinoline-2-Carboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and versatile properties continue to inspire innovative research directions. As scientific understanding deepens and technological advancements unfold, this compound is poised to play a pivotal role in advancing both medicinal chemistry and materials science.